Cas no 124959-26-8 (Pyrimidine, 4-benzo[b]thien-2-yl-2-chloro-)

• Product Name: Pyrimidine, 4-benzo[b]thien-2-yl-2-chloro-
• CAS No: 124959-26-8
• MF: C₁₂H₇ClN₂S
• MW: 246.715379953384
• CID: 1221039
• PubChem ID: 14745025
• Update Time: 2025-04-20

Pyrimidine, 4-benzo[b]thien-2-yl-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-benzo[b]thien-2-yl-2-chloro-
• 4-(1-benzothiophen-2-yl)-2-chloropyrimidine
• 4-Benzo[b]thiophen-2-yl-2-chloro-pyrimidine
• 4-Benzo[b]thien-2-yl-2-chloropyrimidine
• 4-(benzo[b]thiophen-2-yl)-2-chloropyrimidine
• DTXSID00563549
• SCHEMBL3963946
• BANCBYXNLZNSCC-UHFFFAOYSA-N
• DB-138328
• 4-(benzo[b]thiophen-2-yl)-2-chloro-pyrimidine
• 124959-26-8

• Inchi： 1S/C12H7ClN2S/c13-12-14-6-5-9(15-12)11-7-8-3-1-2-4-10(8)16-11/h1-7H
• InChI Key： BANCBYXNLZNSCC-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C2=CC3C=CC=CC=3S2)=N1

Computed Properties

• Exact Mass: 246.00201
• Monoisotopic Mass: 246.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78